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Compound of Interest

Compound Name: Glyco-obeticholic acid-d5

Cat. No.: B12408566 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like Glyco-obeticholic acid-d5 is a critical

component of laboratory safety and regulatory compliance. This guide provides essential, step-

by-step logistical information for the safe disposal of Glyco-obeticholic acid-d5, ensuring the

protection of personnel and the environment.

Hazard Assessment and Classification
Glyco-obeticholic acid-d5 is the deuterated form of Glyco-obeticholic acid. Based on the

Safety Data Sheet (SDS) for the non-deuterated parent compound, Glyco-Obeticholic Acid, the

substance is not classified as hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[1] However, it is crucial to treat all laboratory

chemicals with a degree of caution. The deuterated form is not expected to have significantly

different chemical hazards from its non-deuterated counterpart.
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Parameter Information Source

GHS Hazard Classification Not classified as hazardous [1]

Primary Route of Exposure
Ingestion, Inhalation, Skin/Eye

Contact
General Chemical Handling

Personal Protective Equipment

(PPE)

Safety glasses, gloves, lab

coat
General Chemical Handling

Immediate First Aid
Rinse with copious amounts of

water
[1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Glyco-
obeticholic acid-d5. This procedure is based on general best practices for non-hazardous

chemical waste management in a laboratory setting.

Materials Required:

Appropriate Personal Protective Equipment (PPE)

Labeled, sealable waste container

Chemical fume hood (recommended for handling powders)

Waste disposal logbook

Procedure:

Personnel Protection: Before handling Glyco-obeticholic acid-d5, ensure you are wearing

the appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Waste Segregation:

Solid Waste: Collect any solid Glyco-obeticholic acid-d5, including residual amounts in

original containers or on contaminated weighing paper, and place it in a designated,

clearly labeled, and sealable waste container for non-hazardous solid chemical waste.
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Liquid Waste: If Glyco-obeticholic acid-d5 has been dissolved in a solvent, the disposal

method will be dictated by the hazards of the solvent. The entire solution should be

disposed of as hazardous waste if the solvent is hazardous. If dissolved in a non-

hazardous solvent (e.g., water, ethanol), it can be collected in a designated container for

non-hazardous liquid waste. Do not pour chemical waste down the drain unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Contaminated Materials: Any materials, such as pipette tips, tubes, or gloves, that are

grossly contaminated with Glyco-obeticholic acid-d5 should be placed in the designated

solid chemical waste container.

Container Labeling: The waste container must be clearly labeled with the full chemical name

("Glyco-obeticholic acid-d5") and the approximate quantity. The label should also indicate

that it is "non-hazardous waste."

Storage: Store the sealed waste container in a designated and secure waste accumulation

area within the laboratory, away from incompatible materials.

Waste Disposal Request: Follow your institution's specific procedures for chemical waste

pickup. This typically involves submitting a request to the EHS office.

Documentation: Record the date, chemical name, quantity, and disposal method in your

laboratory's waste disposal log.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Glyco-
obeticholic acid-d5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12408566?utm_src=pdf-body
https://www.benchchem.com/product/b12408566?utm_src=pdf-body
https://www.benchchem.com/product/b12408566?utm_src=pdf-body
https://www.benchchem.com/product/b12408566?utm_src=pdf-body
https://www.benchchem.com/product/b12408566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Have Glyco-obeticholic acid-d5 for disposal

Is the material in solid or liquid form?

Solid Waste

Solid

Liquid Waste

Liquid

Place in a labeled, sealable container for non-hazardous solid chemical waste.

Is the solvent hazardous?

Store waste container in designated accumulation area.

Dispose of as hazardous waste according to solvent's SDS and institutional guidelines.

Yes

Collect in a labeled container for non-hazardous aqueous waste.

No

Arrange for disposal through institutional EHS.

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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